Cas no 384801-94-9 (2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 384801-94-9
• MF: C₂₀H₁₈Br₂O₅
• MW: 498.16192483902
• CID: 6043101
• PubChem ID: 1588328
• Update Time: 2025-10-30

2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 6-bromo-5-((4-bromobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-[(4-bromophenyl)methoxy]-2-methyl-, 2-methoxyethyl ester
• F1190-0199
• 2-methoxyethyl 6-bromo-5-[(4-bromophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• AKOS002163515
• 384801-94-9
• 2-methoxyethyl 6-bromo-5-[(4-bromobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• AF-399/41500742

• Inchi： 1S/C20H18Br2O5/c1-12-19(20(23)25-8-7-24-2)15-9-18(16(22)10-17(15)27-12)26-11-13-3-5-14(21)6-4-13/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key： XJHYNILLSDNFSV-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC3=CC=C(Br)C=C3)C=C2C(C(OCCOC)=O)=C1C

Computed Properties

• Exact Mass: 497.95005g/mol
• Monoisotopic Mass: 495.95210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 526.4±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 384801-94-9)

The compound 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 384801-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzofuran derivative has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its potential use in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have paved the way for further investigations into its biological activity.

In vitro and in vivo studies have demonstrated that this benzofuran derivative exhibits promising anti-inflammatory and anticancer properties. Mechanistic studies suggest that it may act by modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of certain kinases that are overexpressed in various cancer types. These findings position the compound as a potential candidate for the development of targeted therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data indicate that it may have neuroprotective effects, possibly through its interaction with specific receptors in the central nervous system. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics, as well as to assess its safety profile in preclinical models.

Despite these promising results, challenges remain in the development of 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed. Researchers are exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these limitations.

In conclusion, the compound 2-methoxyethyl 6-bromo-5-(4-bromophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 384801-94-9) represents a promising avenue for drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.